Cas no 1797140-50-1 (1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea)

• Product Name: 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea
• CAS No: 1797140-50-1
• MF: C₁₆H₂₀N₂O₂S₂
• MW: 336.472201347351
• CID: 5369632
• Update Time: 2025-05-22

1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-3-thiophen-2-yl-1-(2-thiophen-2-ylethyl)urea
• 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea

• Inchi： 1S/C16H20N2O2S2/c19-16(17-15-4-2-12-22-15)18(13-6-9-20-10-7-13)8-5-14-3-1-11-21-14/h1-4,11-13H,5-10H2,(H,17,19)
• InChI Key： UWOLSSZTDUPSPC-UHFFFAOYSA-N
• SMILES： N(C1CCOCC1)(CCC1SC=CC=1)C(NC1SC=CC=1)=O

Additional information on 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea

Introduction to 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea

The compound 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-yl)ethyl]urea, also known by its CAS number 179714050, is a highly specialized organic compound with significant applications in the fields of drug discovery and materials science. This compound is characterized by its unique molecular structure, which incorporates a urea group, an oxane ring, and two thiophene moieties. The presence of these functional groups endows the compound with distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The thiophene rings, in particular, are known for their ability to enhance the bioavailability and stability of drug molecules. Moreover, the oxane ring contributes to the compound's solubility and pharmacokinetic profile, making it a promising candidate for drug delivery systems. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as organic semiconductors and sensors, due to its electronic properties.

The synthesis of 1-(oxan-4-yl)-3-(thiophen-2-yl)-1-[2-(thiophen-2-y)ethyl]urea involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of intermediates with the desired functional groups, followed by coupling reactions to assemble the final product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown potential in the field of medicinal chemistry as a scaffold for designing bioactive molecules. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable tool in drug design. Additionally, the compound's electronic properties have been leveraged in the development of organic electronics, where it serves as a building block for constructing functional materials.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to traditional chemicals used in industrial processes. This has further solidified its position as a key player in sustainable chemistry.

In conclusion, 1-(oxan